Cas no 874608-62-5 (2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide)

• Product Name: 2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide
• CAS No: 874608-62-5
• MF: C₁₃H₁₆BrN₃O₂
• MW: 326.18904209137
• CID: 6308969
• PubChem ID: 16265177
• Update Time: 2025-05-30

2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide
• AKOS001170520
• 2-(5-Bromo-2-oxopyridin-1(2H)-yl)-N-(2-cyano-3-methylbutan-2-yl)acetamide
• 2-(5-bromo-2-oxopyridin-1-yl)-N-(2-cyano-3-methylbutan-2-yl)acetamide
• Z92378213
• EN300-26685316
• starbld0006601
• AKOS016888636
• HMS1777C02
• 874608-62-5

• Inchi： 1S/C13H16BrN3O2/c1-9(2)13(3,8-15)16-11(18)7-17-6-10(14)4-5-12(17)19/h4-6,9H,7H2,1-3H3,(H,16,18)
• InChI Key： OZSMSVYJIYPPIT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(N(C=1)CC(NC(C#N)(C)C(C)C)=O)=O

Computed Properties

• Exact Mass: 325.04259g/mol
• Monoisotopic Mass: 325.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide

Introduction to 2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 874608-62-5)

2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 874608-62-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyridine class of molecules, which are well-known for their diverse biological activities and therapeutic potential. The presence of a 5-bromo substituent and a 1-cyano-1,2-dimethylpropyl side chain in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The structural framework of this compound incorporates several key functional groups that are critical for its biological interactions. The dihydropyridine core is a well-studied scaffold that has been extensively explored for its vasodilatory effects, particularly in cardiovascular applications. However, modifications to this core structure can lead to novel derivatives with altered pharmacokinetic profiles and target specificity. In the case of CAS No. 874608-62-5, the 5-bromo group introduces a halogen atom that can participate in various chemical reactions, including cross-coupling reactions commonly used in synthetic organic chemistry. This feature makes the compound valuable for constructing more complex molecular architectures.

The N-(1-cyano-1,2-dimethylpropyl)acetamide moiety adds another layer of complexity to the molecule. The cyano group (-CN) is known to enhance lipophilicity and can influence membrane permeability, while the dimethylpropyl chain contributes to steric hindrance and may affect binding affinity to biological targets. Together, these structural elements suggest that this compound could exhibit multiple modes of action, making it an intriguing subject for further pharmacological studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that dihydropyridine derivatives can interact with various enzymes and receptors, leading to potential therapeutic benefits. For instance, modifications at the 5-position of the dihydropyridine ring have been linked to enhanced binding affinity to certain protein targets. The incorporation of a bromo substituent in particular has been observed to modulate enzyme kinetics, which could be exploited for developing novel inhibitors or agonists.

The cyano group in the side chain of CAS No. 874608-62-5 is another critical feature that warrants further investigation. Cyano-containing compounds are often found in bioactive molecules due to their ability to form hydrogen bonds and participate in π-stacking interactions with biological targets. Additionally, the dimethylpropyl moiety can influence the conformational flexibility of the molecule, which may be crucial for achieving optimal binding interactions with protein receptors or enzymes.

In light of these structural features, researchers have been exploring synthetic routes to modify and derivatize this compound for various applications. The presence of both reactive sites—the 5-bromo group and the cyano-acetamide moiety—provides multiple opportunities for chemical manipulation, allowing for the creation of libraries of analogs with tailored pharmacological properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

One particularly promising area of research involves leveraging this compound as a precursor for more complex molecules through functional group interconversions. For example, the bromo substituent can be readily transformed into other functional groups such as alkoxides or amides using palladium-catalyzed cross-coupling reactions. Similarly, the cyano group can be reduced to an amine or converted into an ester or aldehyde via nucleophilic addition reactions. These transformations open up numerous possibilities for designing molecules with enhanced solubility, bioavailability, or metabolic stability.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery programs. Compounds like CAS No. 874608-62-5, with their unique combination of functional groups and structural motifs, represent valuable starting points for developing novel therapeutics. By systematically modifying their core structures and side chains, researchers can optimize pharmacological properties such as potency, selectivity, and pharmacokinetic behavior.

Recent studies have also highlighted the role of computational methods in accelerating drug discovery processes. Molecular docking simulations and virtual screening techniques allow researchers to predict how potential drug candidates will interact with biological targets before conducting costly wet-lab experiments. These computational tools are particularly useful when dealing with complex molecules like dihydropyridine derivatives because they can provide insights into binding modes and energetics that would be difficult to obtain through experimental means alone.

The development of new synthetic methodologies is another critical aspect that contributes to advancements in medicinal chemistry. Techniques such as transition-metal catalysis have revolutionized organic synthesis by enabling efficient transformations under mild conditions. For instance, palladium-catalyzed borylation reactions have become indispensable tools for introducing boronic acid functionalities into organic molecules—a transformation that is widely used in Suzuki-Miyaura cross-coupling reactions used to construct biaryl systems.

In conclusion, CAS No. 874608-62-5 (2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide) represents a fascinating compound with significant potential in pharmaceutical research due to its unique structural features—the dihydropyridine core, the 5-bromo substituent, and the N-(1-cyano-1,2-dimethylpropyl)acetamide side chain—which collectively contribute to its versatility as a building block for drug discovery efforts aimed at developing novel therapeutics targeting various diseases.